2-(2-phenylethyl)-N-(tetrahydro-2-furanylmethyl)benzamide

• IUPAC Name: N-(oxolan-2-ylmethyl)-2-(2-phenylethyl)benzamide
• InChI: InChI=1S/C20H23NO2/c22-20(21-15-18-10-6-14-23-18)19-11-5-4-9-17(19)13-12-16-7-2-1-3-8-16/h1-5,7-9,11,18H,6,10,12-15H2,(H,21,22)
• InChI Key: DTMIDUIIAAJUOO-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CNC(=O)C2=CC=CC=C2CCC3=CC=CC=C3
• Molecular Formula: C20H23NO2
• Molecular Weight: 309.4 g/mol

Description

2-(2-phenylethyl)-N-(tetrahydro-2-furanylmethyl)benzamide, also known as PFBT, is a chemical compound that has been the subject of scientific research due to its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of 2-(2-phenylethyl)-N-(tetrahydro-2-furanylmethyl)benzamide is not fully understood, but it is believed to act on the GABAergic system by enhancing the activity of GABA receptors. This leads to an increase in the inhibitory neurotransmitter activity, resulting in the anticonvulsant and neuroprotective effects observed in studies.
Biochemical and Physiological Effects:
Studies have shown that 2-(2-phenylethyl)-N-(tetrahydro-2-furanylmethyl)benzamide exhibits anticonvulsant and neuroprotective effects in animal models of epilepsy and neurodegenerative diseases, respectively. 2-(2-phenylethyl)-N-(tetrahydro-2-furanylmethyl)benzamide has also been shown to improve cognitive function and reduce oxidative stress in the brain. In addition, 2-(2-phenylethyl)-N-(tetrahydro-2-furanylmethyl)benzamide has been found to have low toxicity and good pharmacokinetic properties, making it a promising candidate for further development as a drug.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(2-phenylethyl)-N-(tetrahydro-2-furanylmethyl)benzamide in lab experiments is its high purity and yield, which allows for accurate and reproducible results. However, one limitation is that 2-(2-phenylethyl)-N-(tetrahydro-2-furanylmethyl)benzamide is a relatively new compound, and more research is needed to fully understand its properties and potential applications.

Future Directions

There are several future directions for research on 2-(2-phenylethyl)-N-(tetrahydro-2-furanylmethyl)benzamide. One area of interest is the development of new drugs based on 2-(2-phenylethyl)-N-(tetrahydro-2-furanylmethyl)benzamide for the treatment of neurological disorders. Another area of interest is the synthesis of new polymers and materials using 2-(2-phenylethyl)-N-(tetrahydro-2-furanylmethyl)benzamide as a building block. Additionally, further studies are needed to fully understand the mechanism of action and biochemical and physiological effects of 2-(2-phenylethyl)-N-(tetrahydro-2-furanylmethyl)benzamide.

Synthesis Methods

The synthesis of 2-(2-phenylethyl)-N-(tetrahydro-2-furanylmethyl)benzamide involves the reaction of 2-phenylethylamine with tetrahydro-2-furanylmethylamine and benzoyl chloride. The resulting product is then purified through recrystallization to obtain 2-(2-phenylethyl)-N-(tetrahydro-2-furanylmethyl)benzamide in a high yield and purity.

Scientific Research Applications

2-(2-phenylethyl)-N-(tetrahydro-2-furanylmethyl)benzamide has been studied for its potential applications in various fields, including medicinal chemistry, material science, and analytical chemistry. In medicinal chemistry, 2-(2-phenylethyl)-N-(tetrahydro-2-furanylmethyl)benzamide has been shown to exhibit anticonvulsant and neuroprotective properties, making it a promising candidate for the development of new drugs for the treatment of neurological disorders. In material science, 2-(2-phenylethyl)-N-(tetrahydro-2-furanylmethyl)benzamide has been used as a building block for the synthesis of new polymers with unique properties. In analytical chemistry, 2-(2-phenylethyl)-N-(tetrahydro-2-furanylmethyl)benzamide has been utilized as a derivatizing agent for the detection and quantification of various compounds.